Cas no 1251706-83-8 (N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide
• CAS No: 1251706-83-8
• MF: C₁₈H₁₅ClN₄OS
• MW: 370.855901002884
• CID: 5397083
• Update Time: 2025-05-19

N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-(6-methyl-2-pyridin-3-ylpyrimidin-4-yl)sulfanylacetamide
• N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C18H15ClN4OS/c1-12-8-17(23-18(21-12)13-4-3-7-20-10-13)25-11-16(24)22-15-6-2-5-14(19)9-15/h2-10H,11H2,1H3,(H,22,24)
• InChI Key： YFHXVOGQAVJZJW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1C=C(C)N=C(C2=CC=CN=C2)N=1

Additional information on N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide

Research Brief on N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS: 1251706-83-8)

In recent years, the compound N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS: 1251706-83-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural uniqueness of N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide lies in its hybrid architecture, combining a pyrimidine core with a pyridine substituent and a thioacetamide linker. Recent studies have elucidated its role as a potent inhibitor of specific kinases and proteases, which are critical targets in oncology and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting the JAK-STAT pathway, a key signaling cascade implicated in autoimmune disorders and certain cancers.

Further investigations into the pharmacokinetic and pharmacodynamic profiles of this compound have revealed favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Preclinical trials conducted in murine models have shown significant reduction in tumor growth rates when administered in combination with standard chemotherapy agents. These findings underscore the compound's potential as an adjunct therapy in oncology, though further clinical validation is required to assess its safety and efficacy in human subjects.

In addition to its therapeutic potential, the synthetic pathways for N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide have been optimized to enhance yield and purity. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes, reducing the environmental impact of large-scale production. These methodological improvements are critical for ensuring the compound's scalability and commercial viability.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects and potential drug resistance mechanisms need to be addressed through comprehensive structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the transition from bench to bedside.

In conclusion, N-(3-chlorophenyl)-2-{[6-methyl-2-(pyridin-3-yl)pyrimidin-4-yl]sulfanyl}acetamide represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and optimized synthetic routes position it as a promising candidate for future therapeutic applications. Continued research and development efforts will be crucial in unlocking its full potential and addressing existing challenges.